Cas no 2114585-05-4 (methyl 4-amino-3-2-(methylsulfanyl)phenylbutanoate)

• Product Name: methyl 4-amino-3-2-(methylsulfanyl)phenylbutanoate
• CAS No: 2114585-05-4
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 5879155
• PubChem ID: 165974103
• Update Time: 2025-05-19

methyl 4-amino-3-2-(methylsulfanyl)phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-2-(methylsulfanyl)phenylbutanoate
• methyl 4-amino-3-[2-(methylsulfanyl)phenyl]butanoate
• 2114585-05-4
• EN300-1752471

• Inchi： 1S/C12H17NO2S/c1-15-12(14)7-9(8-13)10-5-3-4-6-11(10)16-2/h3-6,9H,7-8,13H2,1-2H3
• InChI Key： CJEPETFJELPUMB-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(CN)CC(=O)OC

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.6Ų

Additional information on methyl 4-amino-3-2-(methylsulfanyl)phenylbutanoate

Professional Introduction to Methyl 4-amino-3-2-(methylsulfanyl)phenylbutanoate (CAS No. 2114585-05-4)

Methyl 4-amino-3-2-(methylsulfanyl)phenylbutanoate, identified by its Chemical Abstracts Service number CAS No. 2114585-05-4, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in pharmaceutical development and biochemical studies. The presence of both amino and methylsulfanyl functional groups makes it a versatile candidate for further exploration, particularly in the synthesis of novel bioactive molecules.

The structural framework of methyl 4-amino-3-2-(methylsulfanyl)phenylbutanoate consists of a phenyl ring substituted with an amino group at the 4-position and a butanoic acid moiety esterified with methanol. The methylsulfanyl group, located at the 3-position of the phenyl ring, introduces a unique electronic and steric environment that can influence the compound's reactivity and interactions with biological targets. This structural complexity makes it an attractive subject for researchers aiming to develop innovative therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of such compounds. Molecular modeling studies suggest that methyl 4-amino-3-2-(methylsulfanyl)phenylbutanoate may exhibit binding affinity to certain enzymes and receptors, making it a potential lead compound for drug discovery. Specifically, its amino and methylsulfanyl groups could interact with hydrophobic and polar pockets on target proteins, respectively, facilitating the design of molecules with enhanced specificity and efficacy.

In vitro experiments have begun to explore the biochemical activity of methyl 4-amino-3-2-(methylsulfanyl)phenylbutanoate. Initial findings indicate that it may possess inhibitory effects on various enzymes involved in inflammatory pathways. For instance, studies have shown that analogs with similar structural motifs can modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the production of pro-inflammatory mediators. The potential ability of this compound to interfere with these pathways could make it a valuable asset in the development of anti-inflammatory therapies.

The synthesis of methyl 4-amino-3-2-(methylsulfanyl)phenylbutanoate presents unique challenges due to its complex structure. Traditional synthetic routes often require multi-step processes involving careful regioselective functionalization. However, recent innovations in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined the production of such compounds. These advances not only improve yield but also enhance scalability, making it more feasible to conduct large-scale biochemical evaluations.

The role of functional groups like the amino and methylsulfanyl moieties in determining the biological activity of molecules cannot be overstated. The amino group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. On the other hand, the methylsulfanyl group can influence the compound's solubility and metabolic stability, factors that are critical for its pharmacokinetic profile. Understanding these interactions is essential for optimizing the compound's therapeutic potential.

Future research directions for methyl 4-amino-3-2-(methylsulfanyl)phenylbutanoate include exploring its effects on cellular pathways relevant to neurological disorders. Preliminary data suggest that compounds with similar structural features may interact with neurotransmitter receptors, potentially offering new insights into treatments for conditions such as Alzheimer's disease and Parkinson's disease. Further investigation into its mechanism of action will be crucial in validating these hypotheses.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of methyl 4-amino-3-2-(methylsulfanyl)phenylbutanoate exemplifies this synergy, as it bridges synthetic chemistry with biomedical research. By leveraging cutting-edge technologies and innovative approaches, researchers can accelerate the discovery process and bring new therapeutic options to patients in need.

In conclusion, methyl 4-amino-3-2-(methylsulfanyl)phenylbutanoate (CAS No. 2114585-05-4) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable candidate for further exploration. As our understanding of its properties continues to grow, so too does its potential to contribute to advancements in medicine and biotechnology.